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Introduction
2-Mercaptobenzothiazole (MBT) is a versatile heterocyclic mercaptan compound widely

employed as a collector in the froth flotation of various minerals.[1] Its primary application lies in

the beneficiation of sulfide ores, including those of copper, lead, zinc, and precious metals.[1]

[2] MBT functions by selectively adsorbing onto the surface of target minerals, rendering them

hydrophobic and facilitating their attachment to air bubbles in the flotation cell. This selective

hydrophobicity allows for the separation of valuable minerals from gangue materials. The

effectiveness of MBT is influenced by several factors, including pH, collector dosage, and the

presence of other reagents.[3][4] Understanding these parameters is crucial for optimizing

mineral recovery and concentrate grade.

Mechanism of Action
2-Mercaptobenzothiazole is a chelating agent that forms stable complexes with metal ions

present on the surface of sulfide minerals.[5][6] The molecule exists in two tautomeric forms:

thiol and thione, with the thione form being more stable and reactive.[7][8] The adsorption of

MBT onto the mineral surface is a chemical process involving the formation of bonds between

the metal atoms and the sulfur and/or nitrogen atoms of the MBT molecule.[7] This

chemisorption process creates a hydrophobic layer on the mineral, which is essential for
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bubble attachment and subsequent flotation.[9] In some cases, such as with pyrite, the

disulfide oxidation product of MBT is believed to be the primary adsorbed species.[7]

Quantitative Data Summary
The efficiency of 2-Mercaptobenzothiazole as a collector is highly dependent on the specific

mineral being floated and the operating conditions. The following tables summarize key

quantitative data from various studies.

Mineral
Optimal
pH Range

MBT
Concentr
ation

Recovery
(%)

Frother
Used

Particle
Size

Referenc
e

Galena

(PbS)
6.0 - 9.0

Varies

(increases

recovery)

80 - 95
4-methyl-2-

pentanol

-100 +200

mesh
[3]

Chalcopyrit

e (CuFeS₂)
4.0 - 10.0

9.7 x 10⁻⁶

to 1.4 x

10⁻⁵ mol/l

80 - 95
Not

Specified

Not

Specified
[3]

Pyrite

(FeS₂)
3.0 - 5.0 Varies

Maximum

in this

range

Not

Specified

Not

Specified
[1][3]

Copper

Ore
8.5

Not

Specified
~78

Not

Specified

Not

Specified
[10]

Lead-Zinc

Ore

(Galena)

8.0 - 9.0
Not

Specified

Not

Specified

Methyl

isobutyl

carbinol

(MIBC)

Not

Specified
[11]
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Mineral
Adsorption
Parameter

Value Conditions Reference

Galena (PbS)
Time to

Equilibrium
~30 minutes

pH 5.6 or 6.2, 16

mg/l MBT
[3]

Galena (PbS)
Maximum

Adsorption pH

~7.0

(corresponds to

pKa of MBT)

25°C [2][3]

Chalcopyrite

(CuFeS₂)

Maximum

Adsorption pH
~3.1 25°C [3]

Experimental Protocols
General Protocol for Laboratory-Scale Froth Flotation of
Sulfide Ores using MBT
This protocol outlines a general procedure for evaluating the effectiveness of 2-
Mercaptobenzothiazole as a collector in a laboratory setting.

1. Ore Preparation:

Crush and grind the ore sample to a desired particle size, typically aiming for a high degree

of liberation of the target mineral from the gangue.[11][12] A common target size for

laboratory tests is passing a 100 or 200 mesh screen.[3]

Prepare a representative sample of the ground ore for each flotation test (e.g., 500g).

2. Pulp Preparation:

Place the ground ore sample into a laboratory flotation cell (e.g., a Denver flotation cell).[10]

[13]

Add a measured volume of water to achieve the desired pulp density (e.g., 25-35% solids by

weight).

Agitate the pulp for a set period to ensure proper mixing and suspension of solids.
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3. Reagent Conditioning:

Adjust the pulp pH to the desired level using a suitable pH modifier (e.g., lime, soda ash, or

sulfuric acid).[11] Monitor the pH throughout the experiment.

Prepare a stock solution of 2-Mercaptobenzothiazole of a known concentration.

Add the required dosage of the MBT collector solution to the pulp.

Condition the pulp with the collector for a specific time (e.g., 3-5 minutes) to allow for

adsorption onto the mineral surfaces.

If required, add other modifying agents such as activators (e.g., copper sulfate for sphalerite)

or depressants (e.g., sodium cyanide for pyrite) and allow for a conditioning period.[11][14]

4. Flotation:

Add a frothing agent, such as methyl isobutyl carbinol (MIBC) or pine oil, to the pulp and

condition for a short period (e.g., 1-2 minutes).[3][14]

Introduce a controlled flow of air into the flotation cell to generate a stable froth.[9]

Collect the froth (concentrate) continuously by scraping it from the surface for a

predetermined flotation time (e.g., 5-15 minutes).

Collect the remaining pulp (tailings).

5. Product Analysis:

Filter, dry, and weigh both the concentrate and tailings.

Assay the feed, concentrate, and tailings for the metal content of interest.

Calculate the mineral recovery and concentrate grade using standard metallurgical formulas.

Visualizations
Experimental Workflow for Froth Flotation
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Caption: A generalized workflow for a laboratory froth flotation experiment.
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Simplified Mechanism of MBT Adsorption on a Sulfide
Mineral Surface
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MBT Molecule
in Pulp

Sulfide Mineral
with Adsorbed MBT

(Hydrophobic)

Adsorption Air BubbleAttachment
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Caption: Schematic of MBT adsorption rendering a mineral surface hydrophobic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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